Cas no 1822512-31-1 (7-(Tert-Butoxycarbonyl)-5,6,7,8-Tetrahydroimidazo[1,5-A]Pyrazine-5-Carboxylic Acid(WX141780))

7-(Tert-Butoxycarbonyl)-5,6,7,8-Tetrahydroimidazo[1,5-A]Pyrazine-5-Carboxylic Acid(WX141780) structure
1822512-31-1 structure
Product Name:7-(Tert-Butoxycarbonyl)-5,6,7,8-Tetrahydroimidazo[1,5-A]Pyrazine-5-Carboxylic Acid(WX141780)
CAS No:1822512-31-1
MF:C12H17N3O4
MW:267.281082868576
MDL:MFCD28119030
CID:4620073
PubChem ID:121229873
Update Time:2024-11-04

7-(Tert-Butoxycarbonyl)-5,6,7,8-Tetrahydroimidazo[1,5-A]Pyrazine-5-Carboxylic Acid(WX141780) Chemical and Physical Properties

Names and Identifiers

    • 7-(Tert-Butoxycarbonyl)-5,6,7,8-Tetrahydroimidazo[1,5-A]Pyrazine-5-Carboxylic Acid(WX141780)
    • 7-(Tert-Butoxycarbonyl)-5,6,7,8-Tetrahydroimidazo[1,5-A]Pyrazine-5-Carboxylic Acid
    • 7-(tert-Butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-5-carboxylicacid
    • 1822512-31-1
    • WS-01713
    • D85461
    • 7-[(2-methylpropan-2-yl)oxycarbonyl]-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-5-carboxylic acid
    • MDL: MFCD28119030
    • Inchi: 1S/C12H17N3O4/c1-12(2,3)19-11(18)14-5-8-4-13-7-15(8)9(6-14)10(16)17/h4,7,9H,5-6H2,1-3H3,(H,16,17)
    • InChI Key: WJCYZEZVBMBACS-UHFFFAOYSA-N
    • SMILES: C12=CN=CN1C(C(O)=O)CN(C(OC(C)(C)C)=O)C2

Computed Properties

  • Exact Mass: 267.122
  • Monoisotopic Mass: 267.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.7A^2
  • XLogP3: 0.2

7-(Tert-Butoxycarbonyl)-5,6,7,8-Tetrahydroimidazo[1,5-A]Pyrazine-5-Carboxylic Acid(WX141780) Pricemore >>

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